Cas no 2229084-01-7 (2-1-(1-benzothiophen-3-yl)cyclobutylethan-1-amine)
2-1-(1-benzothiophen-3-yl)cyclobutylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(1-benzothiophen-3-yl)cyclobutylethan-1-amine
- EN300-1803306
- 2-[1-(1-benzothiophen-3-yl)cyclobutyl]ethan-1-amine
- 2229084-01-7
-
- Inchi: 1S/C14H17NS/c15-9-8-14(6-3-7-14)12-10-16-13-5-2-1-4-11(12)13/h1-2,4-5,10H,3,6-9,15H2
- InChI Key: AXTPSMPXXLECMR-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C(=C1)C1(CCN)CCC1
Computed Properties
- Exact Mass: 231.10817072g/mol
- Monoisotopic Mass: 231.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 54.3Ų
2-1-(1-benzothiophen-3-yl)cyclobutylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1803306-0.05g |
2-[1-(1-benzothiophen-3-yl)cyclobutyl]ethan-1-amine |
2229084-01-7 | 0.05g |
$1188.0 | 2023-09-19 | ||
| Enamine | EN300-1803306-0.1g |
2-[1-(1-benzothiophen-3-yl)cyclobutyl]ethan-1-amine |
2229084-01-7 | 0.1g |
$1244.0 | 2023-09-19 | ||
| Enamine | EN300-1803306-0.25g |
2-[1-(1-benzothiophen-3-yl)cyclobutyl]ethan-1-amine |
2229084-01-7 | 0.25g |
$1300.0 | 2023-09-19 | ||
| Enamine | EN300-1803306-0.5g |
2-[1-(1-benzothiophen-3-yl)cyclobutyl]ethan-1-amine |
2229084-01-7 | 0.5g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1803306-1.0g |
2-[1-(1-benzothiophen-3-yl)cyclobutyl]ethan-1-amine |
2229084-01-7 | 1g |
$1643.0 | 2023-06-02 | ||
| Enamine | EN300-1803306-2.5g |
2-[1-(1-benzothiophen-3-yl)cyclobutyl]ethan-1-amine |
2229084-01-7 | 2.5g |
$2771.0 | 2023-09-19 | ||
| Enamine | EN300-1803306-5.0g |
2-[1-(1-benzothiophen-3-yl)cyclobutyl]ethan-1-amine |
2229084-01-7 | 5g |
$4764.0 | 2023-06-02 | ||
| Enamine | EN300-1803306-10.0g |
2-[1-(1-benzothiophen-3-yl)cyclobutyl]ethan-1-amine |
2229084-01-7 | 10g |
$7065.0 | 2023-06-02 | ||
| Enamine | EN300-1803306-1g |
2-[1-(1-benzothiophen-3-yl)cyclobutyl]ethan-1-amine |
2229084-01-7 | 1g |
$1414.0 | 2023-09-19 | ||
| Enamine | EN300-1803306-5g |
2-[1-(1-benzothiophen-3-yl)cyclobutyl]ethan-1-amine |
2229084-01-7 | 5g |
$4102.0 | 2023-09-19 |
2-1-(1-benzothiophen-3-yl)cyclobutylethan-1-amine Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2-1-(1-benzothiophen-3-yl)cyclobutylethan-1-amine
Introduction to 2-1-(1-Benzothiophen-3-yl)cyclobutylethan-1-amine (CAS No. 2229084-01-7)
2-1-(1-Benzothiophen-3-yl)cyclobutylethan-1-amine (CAS No. 2229084-01-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzothiophene and cyclobutyl moieties, exhibits promising pharmacological properties and has been the subject of several recent studies aimed at elucidating its potential therapeutic applications.
The molecular structure of 2-1-(1-Benzothiophen-3-yl)cyclobutylethan-1-amine is composed of a benzothiophene ring fused to a cyclobutyl group, with an ethylamine side chain. This intricate arrangement contributes to its distinct chemical and biological properties. The benzothiophene moiety is known for its ability to modulate various biological targets, including receptors and enzymes, making it a valuable scaffold in drug discovery.
Recent research has focused on the potential of 2-1-(1-Benzothiophen-3-yl)cyclobutylethan-1-amine as a therapeutic agent for neurological disorders. Studies have shown that this compound can effectively cross the blood-brain barrier, a critical factor for drugs targeting the central nervous system (CNS). Its ability to interact with specific receptors in the brain, such as serotonin and dopamine receptors, suggests potential applications in treating conditions like depression, anxiety, and neurodegenerative diseases.
In addition to its neurological effects, 2-1-(1-Benzothiophen-3-yl)cyclobutylethan-1-amine has demonstrated anti-inflammatory properties. In vitro and in vivo studies have shown that it can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 2-1-(1-Benzothiophen-3-yl)cyclobutylethan-1-amine has also been extensively studied. It exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for drug development. Its oral bioavailability is high, and it has a relatively long half-life, allowing for less frequent dosing regimens. These characteristics make it an attractive candidate for further clinical evaluation.
Clinical trials are currently underway to assess the safety and efficacy of 2-1-(1-Benzothiophen-3-yl)cyclobutylethan-1-amine. Preliminary results from phase I trials have shown that it is well-tolerated by human subjects with minimal adverse effects. These findings are encouraging and pave the way for more advanced clinical trials to explore its therapeutic potential in various disease states.
In conclusion, 2-1-(1-Benzothiophen-3-yl)cyclobutylethan-1-amine (CAS No. 2229084-01-7) is a promising compound with a wide range of potential applications in medicine. Its unique molecular structure and favorable pharmacological properties make it an exciting area of research in the field of medicinal chemistry. As ongoing studies continue to uncover its full therapeutic potential, it holds great promise for improving patient outcomes in various medical conditions.
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